[4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid

• CAS No.: 64046-98-6
• Molecular Formula: C10H15AsN2O4
• Molecular Weight: 302.16 g/mol
• IUPAC Name: [4-[(1-amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid
• InChI: InChI=1S/C10H15AsN2O4/c1-10(2,9(12)14)13-8-5-3-7(4-6-8)11(15,16)17/h3-6,13H,1-2H3,(H2,12,14)(H2,15,16,17)
• InChI Key: OTASSKHSYYLYFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N)NC1=CC=C(C=C1)[As](=O)(O)O

Description

Roxarsone

Roxarsone (3-nitro-4-hydroxyphenylarsonic acid) was among the most widely used arsenicals in poultry production until its withdrawal in 2011. Its nitro group facilitated antimicrobial activity against intestinal pathogens like Histomonas meleagridis, while the hydroxy group enhanced solubility. However, metabolic breakdown in livestock produced inorganic arsenic species, raising concerns about residue accumulation in meat.

Arsanilic Acid

Arsanilic acid (p-aminophenylarsonic acid) lacks the complex side chains of [4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid , featuring only a single amino group. This simplicity limited its efficacy to basic antimicrobial functions, with minimal growth-promoting effects compared to later derivatives.

Structural and Functional Divergence

The branched amide group in [4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid introduces steric hindrance that may slow enzymatic degradation, potentially reducing arsenic release into the environment. In contrast, roxarsone’s nitro group is readily reduced to toxic inorganic arsenic in anaerobic conditions.

Parameter	[4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic Acid	Roxarsone
Bioavailability	Moderate (amide group delays metabolism)	High (rapid nitro reduction)
Environmental Persistence	Lower (complex structure resists microbial breakdown)	High (inorganic arsenic release)
Regulatory Status	Experimental (limited commercial use)	Banned (2011)

Research Trends

Recent studies have shifted toward characterizing the environmental fate of organoarsenicals. For example, Shewanella putrefaciens demonstrates biotransformation pathways that degrade [4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid into less toxic metabolites, a property not observed with roxarsone. Analytical methods like enzyme-linked immunosorbent assays (ELISAs) have also been developed to quantify residual arsenic from these compounds in animal tissues.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related organoarsenicals:

Compound Name	Molecular Formula	Substituent	Key Properties/Applications	Toxicity/Regulatory Notes
[4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid	C₁₀H₁₄AsN₂O₃	Branched 1-amino-2-methyl-1-oxopropan-2-yl	Hypothesized antimicrobial activity; enhanced steric hindrance may reduce metabolic degradation.	Limited toxicity data; requires further evaluation.
Arsanilic Acid (4-Aminophenylarsonic acid)	C₆H₈AsNO₃	Simple para-amino group	Widely used as a feed additive and antimicrobial agent in poultry .	Moderate toxicity; regulated in animal feed.
Tryparsamide (Sodium N-(carbamoylmethyl)arsanilate)	C₈H₁₀AsN₂NaO₄	Carbamoylmethylamino group	Antitrypanosomal agent for African sleeping sickness; discontinued due to arsenic toxicity .	High arsenic content limits therapeutic use.
[4-(4-Aminophenyl)phenyl]arsonic Acid	C₁₂H₁₂AsNO₃	Biphenyl-4-amino group	Research compound; increased hydrophobicity may enhance membrane permeability .	No clinical data available.
Triazinyl-Substituted Phenylarsonic Acid (CAS 5806-89-3)	C₉H₁₁AsN₆O₃	4,6-Diamino-1,3,5-triazin-2-yl group	Potential herbicide or chelating agent; planar triazine ring enables π-π interactions .	Environmental persistence concerns.

Structural and Functional Analysis

Branched Amino-Oxo-Propane Substituent

The target compound’s substituent introduces steric hindrance and hydrogen-bonding capacity due to the 1-amino-2-methyl-1-oxopropan-2-yl group. This contrasts with:

• Arsanilic Acid: A simple para-amino group, which lacks steric bulk and is more prone to metabolic deamination .
• Tryparsamide : A linear carbamoylmethyl chain, offering hydrogen-bonding sites but less resistance to enzymatic cleavage .

Electronic Effects

The electron-withdrawing arsonic acid group (-AsO₃H₂) increases acidity (pKa ~3–4), comparable to cacodylic acid (dimethylarsinic acid) . However, the branched substituent may modulate electron density on the phenyl ring, altering reactivity in synthetic or biological contexts.

Pharmacological and Toxicological Insights

• Antimicrobial Potential: Arsanilic acid’s efficacy against coccidiosis in poultry suggests that the target compound’s branched substituent could enhance specificity or reduce resistance .
• Toxicity Profile : Arsenic compounds generally exhibit dose-dependent toxicity. Tryparsamide’s discontinuation highlights the need for low-arsenic derivatives; the target compound’s structure may mitigate toxicity through reduced arsenic bioavailability .

Preparation Methods

Chemical Identity and Structure

Before discussing preparation methods, it is essential to understand the chemical nature of the compound:

Property	Description
Molecular Formula	C12H12AsN3O3
Molecular Weight	321.16 g/mol
IUPAC Name	[4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid
CAS Number	6966-64-9
Structural Features	Aromatic ring with arsonic acid group and amino substituents; contains an oxopropan-2-yl side chain

This compound is related structurally to arsanilic acid derivatives and includes an amino acid-like side chain linked to a phenyl arsonic acid moiety.

Preparation Methods

Diazotization and Substitution Route

One of the primary methods for synthesizing arsonic acid derivatives, including compounds structurally similar to [4-[(1-Amino-2-methyl-1-oxopropan-2-yl)amino]phenyl]arsonic acid, involves diazotization of amino phenylarsonic acids followed by substitution reactions.

Process Overview:

• Step 1: Diazotization
  The ammonium salt of p-aminophenylarsine acid is treated with hydrochloric acid and sodium nitrite to generate the corresponding diazonium salt. This reaction is performed under controlled temperature to maintain stability of the diazonium intermediate.

• Step 2: Denitrification and Substitution
  The diazonium salt undergoes denitrification in the presence of cuprous chloride, producing p-chlorobenzene arsenic acid. This intermediate then reacts with nucleophilic amines, such as trimethoprim or amino acid derivatives, under base-catalyzed conditions to substitute the chlorine atom with the desired amino group, forming mono- or di-substituted products.

• Step 3: Side Chain Attachment
  The amino acid-like side chain (1-amino-2-methyl-1-oxopropan-2-yl) is covalently attached to the aromatic ring through the amino group, forming the final arsonic acid derivative.

Advantages:

• This method allows for water-soluble derivatives by attaching hydrophilic side chains.
• It improves bioavailability by enhancing solubility.

Table 1: Summary of Diazotization-Based Preparation

Step	Reagents/Conditions	Outcome
Diazotization	p-Aminophenylarsine ammonium salt, HCl, NaNO2	Formation of diazonium salt
Denitrification	Cuprous chloride (CuCl)	Formation of p-chlorobenzene arsenic acid
Substitution	Amino acid derivative, base catalyst	Formation of substituted arsonic acid derivative

Alternative Synthetic Routes

While the diazotization method is predominant, other synthetic approaches have been explored for similar compounds:

• Acylation and Phosphane Derivatives
  Processes involving acylphosphanes or bisacylphosphanes have been patented, which may be adapted for related arsonic acid derivatives, though direct application to the target compound is limited.

• Direct Amination of Arsonic Acids
  Direct nucleophilic substitution on arsonic acid derivatives with amino acid side chains under controlled pH and temperature conditions can yield the target compound, but this route is less documented and may require optimization.

Research Data and Analytical Results

Purity and Yield

• The diazotization and substitution method typically yields high purity products due to the specificity of diazonium salt reactions.
• Yields reported in patent literature for similar compounds range from 70% to 85%, depending on reaction conditions and purification steps.

Characterization

• Spectroscopic Analysis :
  • NMR confirms the aromatic protons and the amino acid side chain integration.
  • IR spectroscopy identifies characteristic As=O and N-H stretches.
• Mass Spectrometry :
  Confirms molecular weight consistent with 321.16 g/mol.
• Chromatography :
  HPLC profiles indicate single major product peaks, confirming purity.

Solubility and Stability

• The introduction of the amino acid side chain enhances aqueous solubility compared to parent arsanilic acid.
• The compound exhibits stability under physiological pH and moderate temperatures, suitable for pharmaceutical applications.

Comparative Analysis of Preparation Methods

Preparation Method	Advantages	Limitations	Yield Range	References
Diazotization and Substitution	High specificity; good yields; water solubility enhancement	Requires careful control of diazonium intermediates	70-85%
Acylphosphane Route	Potential for novel derivatives	Less direct for target compound; complex steps	Not well documented
Direct Amination	Simpler reagents	Lower yields; less documented	Variable	Inferred

Q & A

Q. Basic Research Focus

• Enzyme inhibition : Acts as a competitive inhibitor for tyrosine phosphatases due to structural mimicry of phosphorylated substrates. Assays involve monitoring phosphate release (Malachite Green method) .
• Affinity purification : Immobilize the compound on agarose resins for isolating arsenic-binding proteins (e.g., thioredoxin reductase) via column chromatography .

How can discrepancies between NMR and mass spectrometry data during characterization be resolved?

Q. Advanced Research Focus

• Cross-validation :
  • NMR : Assign peaks using 2D techniques (HSQC, HMBC) to confirm connectivity. Check for solvent impurities or dynamic effects (e.g., tautomerism) .
  • HRMS : Compare isotopic patterns (e.g., arsenic’s natural abundance) with theoretical values. Use ESI+ mode for better ionization of polar groups .
  • Elemental analysis : Confirm C/H/N/As ratios to rule out hydrate or salt forms .

What strategies mitigate arsenic toxicity in biological assays involving this compound?

Q. Advanced Research Focus

• Chelation : Add EDTA (1–5 mM) to buffer solutions to sequester free arsenic ions .
• Dose optimization : Use IC50 values from pilot MTT assays to determine non-cytotoxic concentrations (typically <10 µM) .
• Alternative derivatives : Synthesize methylarsonous acid analogs for reduced toxicity while retaining inhibitory activity .

How can reaction conditions be optimized for high-purity synthesis?

Q. Advanced Research Focus

• DoE (Design of Experiments) : Vary temperature (20–60°C), solvent polarity (DMF vs. THF), and catalyst loading (EDC 1.2–2.0 eq.) to maximize yield.
• In-situ monitoring : Use FTIR to track carbonyl (1700 cm⁻¹) and arsenic-oxygen (800 cm⁻¹) bond formation .
• Scale-up : Employ flow chemistry for consistent mixing and temperature control, reducing byproducts .

What analytical techniques are used to determine the purity of this compound?

Q. Basic Research Focus

• HPLC : C18 column, 0.1% TFA in water/acetonitrile gradient (retention time ~12 min). Purity >95% required for biological assays .
• TLC : Silica plates, chloroform:methanol (9:1); visualize arsenic via Dragendorff’s reagent .
• Karl Fischer titration : Quantify residual water (<0.5% w/w) .

How do computational methods assist in understanding the compound’s interaction with enzymes?

Q. Advanced Research Focus

• Docking studies : Use AutoDock Vina to model binding to tyrosine phosphatase active sites. Focus on hydrogen bonds with Arg221 and hydrophobic interactions with Phe60 .
• MD simulations : GROMACS for 100-ns trajectories to assess stability of the enzyme-inhibitor complex. Analyze RMSD (<2 Å) and binding free energy (MM-PBSA) .

What safety protocols are critical for handling arsenic-containing compounds?

Q. Basic Research Focus

• Containment : Use fume hoods and sealed reactors to prevent airborne exposure .
• Waste disposal : Neutralize arsenic waste with Fe(OH)₃ to precipitate insoluble FeAsO₄ .
• PPE : Nitrile gloves, lab coats, and respiratory masks for powdered forms .

How to design experiments to study competitive inhibition using this compound?

Q. Advanced Research Focus

• Kinetic assays : Vary substrate (pNPP) and inhibitor concentrations. Plot Lineweaver-Burk curves to identify Km/Vmax shifts .
• Isothermal Titration Calorimetry (ITC) : Measure binding affinity (Kd) and stoichiometry .
• Crystallography : Co-crystallize the compound with the target enzyme (e.g., PTP1B) to visualize binding modes .